Cas no 123401-18-3 (2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene)
123401-18-3 structure
Product Name:2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
CAS No:123401-18-3
MF:C9H8FNO5
MW:229.161926269531
CID:2901784
PubChem ID:14421619
Update Time:2025-04-21
2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 123401-18-3
- PTXLLIWPYYEKGR-UHFFFAOYSA-N
- 2-fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
- 4-Fluoro-2-methyl-5-nitrophenyl methyl carbonate
- carbonic acid 4-fluoro-2-methyl-5-nitrophenyl ester methyl ester
- DB-120567
- (4-fluoro-2-methyl-5-nitrophenyl) methyl carbonate
- SCHEMBL1098698
- 2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
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- Inchi: 1S/C9H8FNO5/c1-5-3-6(10)7(11(13)14)4-8(5)16-9(12)15-2/h3-4H,1-2H3
- InChI Key: PTXLLIWPYYEKGR-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=C(C)C=1)OC(=O)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 229.03865052Da
- Monoisotopic Mass: 229.03865052Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 81.4Ų
2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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